Cas no 33533-47-0 (8-(Trifluoromethyl)-1-naphthol)
8-(Trifluoromethyl)-1-naphthol is a fluorinated naphthol derivative characterized by the presence of a trifluoromethyl group at the 8-position of the naphthalene ring. This structural feature enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group improves metabolic stability and lipophilicity, which can be advantageous in drug design. Its phenolic functionality allows for further derivatization, enabling the synthesis of more complex molecules. The compound is typically used in cross-coupling reactions, nucleophilic substitutions, and as a building block for fluorinated heterocycles. High purity grades are available to ensure consistent performance in research and industrial applications.
33533-47-0 structure
Product Name:8-(Trifluoromethyl)-1-naphthol
CAS No:33533-47-0
MF:C11H7F3O
MW:212.167893648148
MDL:MFCD09266206
CID:1090119
PubChem ID:53438641
Update Time:2025-06-07
8-(Trifluoromethyl)-1-naphthol Chemical and Physical Properties
Names and Identifiers
-
- 8-(Trifluoromethyl)naphthalen-1-ol
- 8-(TRIFLUOROMETHYL)-1-NAPHTHOL
- AM807453
- SCHEMBL19948208
- 33533-47-0
- CVQCGFGIWHMKOM-UHFFFAOYSA-N
- DB-068853
- F87933
- 8-Trifluoromethyl-naphthalen-1-ol
- 1-Naphthalenol, 8-(trifluoromethyl)-
- AKOS022174826
- CS-0436717
- MFCD09266206
- DTXSID90701413
- 8-(Trifluoromethyl)-1-naphthol
-
- MDL: MFCD09266206
- Inchi: 1S/C11H7F3O/c12-11(13,14)8-5-1-3-7-4-2-6-9(15)10(7)8/h1-6,15H
- InChI Key: CVQCGFGIWHMKOM-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C2C=CC=C(C2=1)O)(F)F
Computed Properties
- Exact Mass: 212.04489933g/mol
- Monoisotopic Mass: 212.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
8-(Trifluoromethyl)-1-naphthol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM140188-1g |
8-(trifluoromethyl)naphthalen-1-ol |
33533-47-0 | 95% | 1g |
$464 | 2021-08-05 | |
| TRC | T900020-30mg |
8-(Trifluoromethyl)-1-naphthol |
33533-47-0 | 30mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900020-60mg |
8-(Trifluoromethyl)-1-naphthol |
33533-47-0 | 60mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T900020-300mg |
8-(Trifluoromethyl)-1-naphthol |
33533-47-0 | 300mg |
$ 295.00 | 2022-06-02 | ||
| Chemenu | CM140188-1g |
8-(trifluoromethyl)naphthalen-1-ol |
33533-47-0 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A219003398-250mg |
1-(Trifluoromethyl)-8-naphthol |
33533-47-0 | 98% | 250mg |
$700.40 | 2023-09-02 | |
| Alichem | A219003398-500mg |
1-(Trifluoromethyl)-8-naphthol |
33533-47-0 | 98% | 500mg |
$1009.40 | 2023-09-02 | |
| Alichem | A219003398-1g |
1-(Trifluoromethyl)-8-naphthol |
33533-47-0 | 98% | 1g |
$1600.75 | 2023-09-02 | |
| eNovation Chemicals LLC | D211516-1g |
8-(TRIFLUOROMETHYL)-1-NAPHTHOL |
33533-47-0 | 95% | 1g |
$425 | 2024-05-24 | |
| Parkway Scientific | DL-111-1g |
8-(Trifluoromethyl)-1-naphthol |
33533-47-0 | > 95% | 1g |
$295 | 2023-04-12 |
8-(Trifluoromethyl)-1-naphthol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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